Cas no 2137782-66-0 (Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1))

Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system, substituted with chlorine and methyl groups. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic and pharmaceutical applications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways. Its well-defined structure and high purity ensure reproducibility in research and industrial processes. The chloro and methyl substituents contribute to its reactivity, enabling selective modifications for further derivatization. Suitable for controlled laboratory use under appropriate safety protocols.
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) structure
2137782-66-0 structure
Product name:Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)
CAS No:2137782-66-0
MF:C7H7Cl2N3
MW:204.056578874588
CID:6136657
PubChem ID:132342148

Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)
    • EN300-706187
    • 5-Chloro-7-methylimidazo[1,2-a]pyrimidine;hydrochloride
    • 2137782-66-0
    • 5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
    • Inchi: 1S/C7H6ClN3.ClH/c1-5-4-6(8)11-3-2-9-7(11)10-5;/h2-4H,1H3;1H
    • InChI Key: KWQZUQDUUUDTOB-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=NC2=NC=CN12.Cl

Computed Properties

  • Exact Mass: 203.0017026g/mol
  • Monoisotopic Mass: 203.0017026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01ELM3-10g
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
10g
$5603.00 2023-12-19
1PlusChem
1P01ELM3-2.5g
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
2.5g
$2587.00 2023-12-19
1PlusChem
1P01ELM3-50mg
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
50mg
$352.00 2023-12-19
Enamine
EN300-706187-1.0g
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0
1g
$0.0 2023-06-07
1PlusChem
1P01ELM3-250mg
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
250mg
$700.00 2023-12-19
1PlusChem
1P01ELM3-100mg
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
100mg
$510.00 2023-12-19
1PlusChem
1P01ELM3-1g
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
1g
$1351.00 2023-12-19
1PlusChem
1P01ELM3-500mg
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
500mg
$1067.00 2023-12-19
1PlusChem
1P01ELM3-5g
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
2137782-66-0 95%
5g
$3799.00 2023-12-19

Additional information on Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)

Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0): An Overview of a Promising Compound in Medicinal Chemistry

Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings that highlight its significance in drug development.

Chemical Structure and Physical Properties

The compound Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is a derivative of imidazo[1,2-a]pyrimidine, a heterocyclic compound with a unique and versatile structure. The presence of a chlorine atom at the 5-position and a methyl group at the 7-position, along with the hydrochloride salt form, contributes to its distinct chemical properties. The molecular formula of this compound is C9H9ClN4·HCl, and it has a molecular weight of approximately 244.10 g/mol.

In terms of physical properties, Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is typically a white to off-white crystalline solid. It is soluble in water and common organic solvents such as methanol and ethanol. The compound's solubility and stability are crucial factors in its formulation and administration as a potential therapeutic agent.

Biological Activity and Mechanism of Action

Recent studies have shown that Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) exhibits promising biological activity. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play critical roles in cell signaling and regulation.

The mechanism of action for Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) involves its ability to bind to the active site of target enzymes, thereby blocking their catalytic activity. This binding interaction is facilitated by the unique structural features of the compound, such as the chlorine and methyl groups, which contribute to its high affinity and selectivity for specific targets.

Potential Therapeutic Applications

The therapeutic potential of Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) has been explored in several preclinical studies. One area where this compound shows promise is in the treatment of cancer. Research has indicated that it can inhibit the growth and proliferation of cancer cells by targeting key signaling pathways involved in cell division and survival.

In addition to cancer therapy, there is growing interest in the use of this compound for treating other diseases such as inflammatory disorders and neurodegenerative conditions. Preclinical studies have shown that Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) can modulate immune responses and reduce inflammation by interfering with specific signaling cascades.

Clinical Development and Future Prospects

The clinical development of Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is an ongoing process. While it is still in the early stages of drug development, preclinical data have been encouraging. Several pharmaceutical companies are actively investigating this compound for various therapeutic applications.

To advance the clinical development of this compound, further studies are needed to evaluate its safety profile and efficacy in human subjects. Clinical trials will be essential to determine the optimal dosing regimens and to identify any potential side effects or adverse reactions.

Conclusion

In conclusion, Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As more data become available from preclinical and clinical studies, it is hoped that this compound will contribute to the advancement of treatments for various diseases.

Recommend Articles

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.